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Abstract

This document provides a detailed protocol for the preparation, storage, and handling of stock
solutions of OM-153, a potent and selective inhibitor of tankyrase 1 and 2 (TNKS1/2).[1] OM-
153 modulates the WNT/B-catenin signaling pathway, making it a valuable tool in cancer
research and drug development.[2][3][4][5] The following protocols and data are intended to
ensure consistent and reliable experimental results when utilizing OM-153 in in vitro and in vivo
studies.

Introduction

OM-153 is a small molecule inhibitor that specifically targets TNKS1/2, enzymes that play a
crucial role in the degradation of AXIN proteins, key components of the [3-catenin destruction
complex.[4] By inhibiting TNKS1/2, OM-153 stabilizes AXIN levels, leading to the
downregulation of WNT/-catenin signaling.[2][4] Dysregulation of this pathway is implicated in
various cancers, making OM-153 a compound of significant interest for therapeutic
development.[4][6] Accurate and consistent preparation of OM-153 stock solutions is
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paramount for obtaining reproducible data in cell-based assays and animal models. Dimethyl

sulfoxide (DMSOQ) is a common solvent for OM-153 due to its solubilizing properties.

Data Presentation

The following table summarizes the key quantitative data for OM-153, compiled from various

sources.

Parameter Value Source
Molecular Weight 509.55 g/mol [1]
TNKS1 ICso 13 nM [1]
TNKS2 ICso 2nM [1]
WNT/B-catenin Signalin

P g g 0.63 nM [1]
Reporter ICso (HEK293 cells)
COLO 320DM Cell Growth

10 nM [1]13]

Glso

Recommended Stock Solution
Concentration in DMSO

1 mM, 5 mM, 10 mM

[1]

Recommended Final DMSO

Concentration in Cell Culture

<0.5% (0.1% preferred)

[7](8]

Storage of Stock Solution in
DMSO

-20°C for 1 month; -80°C for 6

months

[1](8]

Experimental Protocols

Materials

e OM-153 powder

e Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or amber glass vials
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Calibrated analytical balance
Sterile, filtered pipette tips
Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM OM-153 Stock Solution
in DMSO

This protocol describes the preparation of a 10 mM stock solution. The volumes can be

adjusted as needed to prepare other concentrations.

Preparation: Perform all steps in a chemical fume hood using appropriate PPE. Ensure all
materials are sterile to prevent contamination of cell cultures.

Weighing OM-153: Tare a sterile microcentrifuge tube or amber vial on a calibrated analytical
balance. Carefully weigh the desired amount of OM-153 powder. For example, to prepare 1
mL of a 10 mM stock solution, weigh out 5.096 mg of OM-153.

Adding DMSO: Using a sterile pipette, add the calculated volume of anhydrous DMSO to the
vial containing the OM-153 powder. For a 10 mM solution from 5.096 mg of OM-153, add 1
mL of DMSO.

Dissolving OM-153: Close the vial tightly and vortex the solution for 1-2 minutes to facilitate
dissolution. If the compound does not fully dissolve, brief sonication in a water bath sonicator
(10-15 minutes) can be used. Visually inspect the solution to ensure there are no visible
particles.

Aliquoting: Once the OM-153 is completely dissolved, aliquot the stock solution into smaller,
single-use volumes in sterile microcentrifuge tubes. This prevents repeated freeze-thaw
cycles which can degrade the compound.[8][9]
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o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).[1][8] Protect the vials from light.

Protocol for Preparing Working Solutions for Cell
Culture

e Thawing Stock Solution: Thaw a single aliquot of the OM-153 stock solution at room
temperature.

« Serial Dilution: Perform serial dilutions of the stock solution in sterile cell culture medium to
achieve the desired final concentrations for your experiment. It is crucial to maintain the final
DMSO concentration in the cell culture medium below 0.5%, with 0.1% being preferable to
avoid solvent-induced cellular stress.[7][8] For example, to achieve a final concentration of
10 nM OM-153 with a 0.1% DMSO concentration, you would perform a 1:1000 dilution of a
10 pM intermediate solution, which itself was prepared from the 10 mM stock.

o Control Group: Prepare a vehicle control using the same final concentration of DMSO in the
cell culture medium as the experimental groups.[8]

Mandatory Visualizations
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Stock Solution Preparation Working Solution Preparation
1. Weigh OM-153 Powder A. Thaw Stock Solution Aliquot
Y Y Y
2. Add Anhydrous DMSO B. Serially Dilute in Culture Medium C. Prepare Vehicle Control (DMSO)
i
]
Y Y \4
3. Vortex / Sonicate to Dissolve D. Use in Experiment
Y
4. Aliquot into Single-Use Vials
\
5. Store at -80°C or -20°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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